N-(2-ethoxyphenyl)-4-methyl-2-(3-pyridinyl)-1,3-thiazole-5-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-4-methyl-2-pyridin-3-yl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C18H17N3O2S/c1-3-23-15-9-5-4-8-14(15)21-17(22)16-12(2)20-18(24-16)13-7-6-10-19-11-13/h4-11H,3H2,1-2H3,(H,21,22)
• InChI Key: KCAGELULXANIOZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=C(N=C(S2)C3=CN=CC=C3)C
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol

Description

N-(2-ethoxyphenyl)-4-methyl-2-(3-pyridinyl)-1,3-thiazole-5-carboxamide, also known as EPTC, is a herbicide that is widely used in agricultural practices to control weeds. EPTC belongs to the class of thiocarbamate herbicides, which are known for their selective action against grassy weeds. EPTC has been extensively studied for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-4-methyl-2-(3-pyridinyl)-1,3-thiazole-5-carboxamide involves the inhibition of the enzyme acetyl-CoA carboxylase (ACC), which is involved in the biosynthesis of fatty acids. This compound binds to the biotin carboxylase domain of ACC, preventing the enzyme from functioning properly. This leads to a buildup of malonyl-CoA, which is a potent inhibitor of fatty acid synthesis. The inhibition of fatty acid synthesis leads to a depletion of energy reserves in the weed, ultimately resulting in its death.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects on plants. It has been shown to inhibit the synthesis of proteins, nucleic acids, and cell wall components. It also disrupts the normal functioning of the chloroplasts, leading to a decrease in photosynthesis and a buildup of reactive oxygen species. This compound has also been shown to induce the production of stress-related proteins in plants, which may play a role in its herbicidal activity.

Advantages and Limitations for Lab Experiments

N-(2-ethoxyphenyl)-4-methyl-2-(3-pyridinyl)-1,3-thiazole-5-carboxamide is a widely used herbicide that has been extensively studied in laboratory experiments. Its advantages include its selectivity for grassy weeds, its well-established synthesis method, and its potential application in the treatment of cancer. However, this compound also has some limitations for lab experiments. It is toxic to some non-target organisms, and its persistence in the environment can lead to unintended effects on ecosystems. Additionally, its use in agriculture can lead to the development of herbicide-resistant weeds, which can be difficult to control.

Future Directions

There are several future directions for the study of N-(2-ethoxyphenyl)-4-methyl-2-(3-pyridinyl)-1,3-thiazole-5-carboxamide. One area of research is the development of new herbicides that are more selective and have fewer unintended effects on ecosystems. Another area of research is the investigation of this compound's potential as a chemotherapeutic agent. Further studies are needed to determine the safety and efficacy of this compound in the treatment of cancer and other diseases. Additionally, the development of new synthesis methods for this compound and related compounds may lead to the discovery of new herbicides and pharmaceuticals.

Scientific Research Applications

N-(2-ethoxyphenyl)-4-methyl-2-(3-pyridinyl)-1,3-thiazole-5-carboxamide has been extensively studied for its herbicidal properties and its effects on plants. It has been shown to selectively inhibit the growth of grassy weeds by interfering with their ability to synthesize proteins. This compound has also been studied for its potential application in the treatment of cancer and other diseases. It has been shown to have anti-tumor activity in vitro and in vivo, and it is currently being investigated for its potential as a chemotherapeutic agent.